Cas no 104778-51-0 (Benzenesulfonic acid,2,4,6-trichloro-)

• Product Name: Benzenesulfonic acid,2,4,6-trichloro-
• CAS No: 104778-51-0
• MF: C₆H₃Cl₃O₃S
• MW: 261.510217905045
• CID: 200926
• PubChem ID: 128671
• Update Time: 2025-04-19

Benzenesulfonic acid,2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,6-trichloro-
• 2,4,6-trichlorobenzenesulfonate
• 2,4,6-Tcbs
• 2,4,6-trichlorobenzenesulfonic acid
• SCHEMBL3132764
• DTXSID00909201
• SJDXJURIQGALGO-UHFFFAOYSA-N
• 104778-51-0
• 2,4,6-Trichlorobenzene-1-sulfonic acid

• Inchi： 1S/C6H3Cl3O3S/c7-3-1-4(8)6(5(9)2-3)13(10,11)12/h1-2H,(H,10,11,12)
• InChI Key： SJDXJURIQGALGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1S(=O)(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 259.88699
• Monoisotopic Mass: 259.886848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.766
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.613
• PSA: 54.37
• LogP: 3.63170